Cas no 1256956-79-2 (2-Quinazolinemethanamine, 4-chloro-7-methoxy-N,N-dimethyl-)

• Product Name: 2-Quinazolinemethanamine, 4-chloro-7-methoxy-N,N-dimethyl-
• CAS No: 1256956-79-2
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 2138939
• Update Time: 2023-11-19

2-Quinazolinemethanamine, 4-chloro-7-methoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-[4-chloro-7-(methyloxy)quinazolin-2-yl]-N,N-dimethylmethanamine
• LVKUWGXLKZNPKZ-UHFFFAOYSA-N
• CID 86647820
• 2-Quinazolinemethanamine, 4-chloro-7-methoxy-N,N-dimethyl-

• Inchi： 1S/C12H14ClN3O/c1-16(2)7-11-14-10-6-8(17-3)4-5-9(10)12(13)15-11/h4-6H,7H2,1-3H3
• InChI Key： LVKUWGXLKZNPKZ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2N=C(CN(C)C)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 38.2

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 300.4±42.0 °C(Predicted)
• pka: 7.35±0.28(Predicted)